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Compound of Interest

Compound Name: 4-hydroxysphinganine (C17 base)

Cat. No.: B3044057 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sphingolipids are a class of lipids that play critical roles as both structural components of cell

membranes and as signaling molecules involved in a myriad of cellular processes, including

proliferation, differentiation, and apoptosis. The long-chain sphingoid base backbone is a

defining feature of these molecules, with C18 species being the most common in mammals.

C17 sphingoid bases, while less abundant, are crucial as internal standards for accurate

quantification of their C18 counterparts in mass spectrometry-based analyses due to their

similar chemical properties and distinct mass.[1][2][3][4][5] The ability to effectively separate

and quantify C17 and C18 sphingoid bases is therefore paramount for researchers studying

sphingolipid metabolism and its role in health and disease.

This document provides detailed application notes and experimental protocols for the

separation and analysis of C17 and C18 sphingoid bases using modern analytical techniques,

primarily Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Signaling Pathways Involving Sphingoid Bases
Sphingoid bases and their phosphorylated derivatives are key players in intracellular and

intercellular signaling. The balance between ceramide, sphingosine, and sphingosine-1-

phosphate (S1P) is often referred to as the "sphingolipid rheostat" and is critical for determining

cell fate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3044057?utm_src=pdf-interest
https://www.lipidmaps.org/resources/protocols/Sphingolipids_LCMSMS_Sullards.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205276/
https://pubs.acs.org/doi/10.1021/cr2002917
https://scholars.uky.edu/en/publications/combination-of-csub17sub-sphingoid-base-homologues-and-mass-spect/
https://pubmed.ncbi.nlm.nih.gov/17954250/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


De Novo Synthesis

Ceramide Synthesis

Sphingomyelin Pathway

Salvage Pathway

S1P Signaling

Serine + Palmitoyl-CoA 3-Ketosphinganine
SPT

Sphinganine (d18:0)

3-KSR

Dihydroceramides

CerS

Ceramides

DEGS1

Sphingomyelin

SMS

Sphingosine (d18:1)CDase

Fatty Acyl-CoA

SMase

Sphingosine-1-Phosphate (S1P)SphK1/2

Complex
Sphingolipids

S1P Receptors

GPCR Signaling

Fatty Aldehyde + Ethanolamine PhosphateS1P Lyase

Cellular Responses

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Homogenization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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